3,4-Premercapturic acid
3,4-Premercapturic acid
Brand Name:
Vulcanchem
CAS No.:
134958-24-0
VCID:
VC21174108
InChI:
InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-10-4-7(12)2-3-9(10)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1
SMILES:
CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O
Molecular Formula:
C11H14BrNO4S
Molecular Weight:
336.2 g/mol
3,4-Premercapturic acid
CAS No.: 134958-24-0
Cat. No.: VC21174108
Molecular Formula: C11H14BrNO4S
Molecular Weight: 336.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134958-24-0 |
|---|---|
| Molecular Formula | C11H14BrNO4S |
| Molecular Weight | 336.2 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(3-bromo-6-hydroxycyclohexa-2,4-dien-1-yl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-10-4-7(12)2-3-9(10)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1 |
| Standard InChI Key | ZQHJIBWLHAGDPQ-IDKOKCKLSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1C=C(C=CC1O)Br)C(=O)O |
| SMILES | CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O |
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